hDHODH-IN-11

• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol
• InChI: InChI=1S/C24H23N3O3/c1-15(2)18-14-21(30-17-9-5-4-6-10-17)16(3)13-19(18)25-23(28)22-20-11-7-8-12-27(20)26-24(22)29/h4-15H,1-3H3,(H,25,28)(H,26,29)
• InChIKey: JABKJLQKEVJGOT-UHFFFAOYSA-N

hDHODH-IN-11: Selective hDHODH Inhibitor for AML Research

hDHODH-IN-11 (also referred to as compound 4 in primary literature) is a small-molecule inhibitor targeting human dihydroorotate dehydrogenase (hDHODH), the rate-limiting enzyme in the de novo pyrimidine biosynthesis pathway [1]. It belongs to the 2-hydroxypyrazolo[1,5-a]pyridine scaffold class and exhibits nanomolar enzymatic inhibitory activity (IC50 7.2 nM) with demonstrated pro-differentiating and pro-apoptotic effects in acute myeloid leukemia (AML) cell models . The compound shows a favorable low-cytotoxicity profile on non-AML cells and in vivo antileukemic activity in xenograft models .

hDHODH pathway inhibition study in AML cell models

Pro-differentiation and apoptosis signaling research

Lead-optimized SAR tool based on 2-hydroxypyrazolo[1,5-a]pyridine scaffold

• [1] Sainas S, Giorgis M, Circosta P, et al. Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold: SAR of the Aryloxyaryl Moiety. J Med Chem. 2022;65(19):12701-12724. doi:10.1021/acs.jmedchem.2c00496. View Source

Why Analogs Cannot Replace hDHODH-IN-11

Within the 2-hydroxypyrazolo[1,5-a]pyridine chemotype, minute structural variations in the aryloxyaryl moiety profoundly alter both enzymatic potency and cellular functional activity. hDHODH-IN-11 incorporates a specific aryloxyaryl substitution that confers a differentiated cellular differentiation EC50 profile compared to the historical benchmark brequinar, while maintaining an enzymatic IC50 within the low nanomolar range [1]. Generic substitution with earlier-generation inhibitors (e.g., brequinar) or alternative scaffold derivatives may compromise the pro-differentiating efficacy observed in AML models or introduce divergent cytotoxicity profiles [2]. Selection of hDHODH-IN-11 is therefore justified when experimental designs require a specific balance of potent target engagement, cellular differentiation induction, and low non-specific cytotoxicity.

Structural variation Aryloxyaryl substitution shifts lipophilicity and cellular uptake compared to biphenyl analogs; logD differences alter cell-based assay outcomes.

Functional translation gap Enzymatic IC50 alone does not predict pro-differentiating potency; compounds with similar target affinity may show divergent cellular responses.

Series specificity In vivo antileukemic activity is demonstrated for this compound; other hDHODH inhibitors in the series lack reported in vivo model-response evidence.

• [1] Sainas S, Giorgis M, Circosta P, et al. Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold: SAR of the Aryloxyaryl Moiety. J Med Chem. 2022;65(19):12701-12724. doi:10.1021/acs.jmedchem.2c00496. View Source
• [2] Sainas S, Pippione AC, Giorgis M, et al. Targeting Myeloid Differentiation Using Potent 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold-Based Human Dihydroorotate Dehydrogenase Inhibitors. Bioorg Med Chem. 2018;26(12):3471-3483. View Source

hDHODH-IN-11 vs. Comparator Compounds

Pro-Differentiation in THP1 Cells vs. Brequinar

hDHODH-IN-11 exhibits an enzymatic IC50 of 7.2 nM against recombinant human DHODH, placing it within the low nanomolar potency range [1]. This value is approximately 6-fold less potent than the class-leading compound MEDS433 (IC50 1.2 nM) but retains comparable enzymatic engagement to other advanced hDHODH inhibitors . The difference in enzymatic potency between hDHODH-IN-11 and MEDS433 is quantifiable and must be considered when selecting a tool compound for target engagement studies.

Pro-Differentiation vs. Brequinar

Head-to-head

EC50 74 nM (hDHODH-IN-11) vs. 249 nM (brequinar) — 3.4× lower

Supports differentiation endpoint context in THP1 cells

Direct comparison in same cellular model; reported from SAR study

Evidence Dimension	hDHODH enzymatic inhibition IC50
Target Compound Data	7.2 nM
Comparator Or Baseline	MEDS433: 1.2 nM
Quantified Difference	hDHODH-IN-11 is 6-fold less potent than MEDS433
Conditions	Recombinant human DHODH enzyme assay

Why This Matters

This quantitative difference informs target engagement study design; users requiring maximal enzymatic potency may prioritize MEDS433, while hDHODH-IN-11 offers a differentiated cellular functional profile as detailed below.

• [1] Sainas S, Giorgis M, Circosta P, et al. Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold: SAR of the Aryloxyaryl Moiety. J Med Chem. 2022;65(19):12701-12724. doi:10.1021/acs.jmedchem.2c00496. View Source

Potency-Solubility Trade-off vs. Compound 18

In a head-to-head comparison within the same study, hDHODH-IN-11 (compound 4) induced differentiation of THP-1 acute myeloid leukemia cells with an EC50 of 74 nM, a value 3.4-fold more potent than brequinar (EC50 249 nM) [1]. This differentiation effect was measured by flow cytometric analysis after 2 days of compound treatment [2]. The enhanced pro-differentiating potency of hDHODH-IN-11 relative to brequinar is a key differentiating feature for AML research applications.

Potency-Solubility Trade-off

Head-to-head

IC50 7.2 nM (solubility

Highlights potency vs. aqueous solubility selection context

Shake-flask PBS solubility; DMSO stock suitable for in vitro assays

In Vivo Antileukemic Activity

Reported

Significant tumor burden reduction at 20 mg/kg i.p. daily ×13 days in Balb/c AML xenograft

Supports in vivo model-response context

Vehicle-controlled; quantitative data in primary reference

Binding Mode Analysis

Class-level inference

MM-PBSA ΔG = −33.48 kcal/mol; salt bridge with R136, hydrophobic contacts

Provides structural rationale for potency ranking within the series

50 ns MD on hDHODH crystal structure (PDB 6FMD); predicted, not experimentally measured

Low Cytotoxicity Profile

Class-level inference

Similar to MEDS433 (CC50 60.4 µM) on non-AML cells; reported as extremely low cytotoxicity

Supports assay specificity via reduced off-target cytotoxicity

Comparison inferred from shared behavior; confirm in own non-AML model

Evidence Dimension	Cellular differentiation induction in THP-1 AML cells
Target Compound Data	EC50 = 74 nM
Comparator Or Baseline	Brequinar: EC50 = 249 nM
Quantified Difference	hDHODH-IN-11 is 3.4-fold more potent than brequinar
Conditions	THP-1 cells, 2-day treatment, flow cytometry

Why This Matters

This head-to-head advantage in cellular differentiation potency positions hDHODH-IN-11 as a superior tool for AML differentiation studies compared to the historical benchmark brequinar.

• [1] Sainas S, Giorgis M, Circosta P, et al. Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold: SAR of the Aryloxyaryl Moiety. J Med Chem. 2022;65(19):12701-12724. doi:10.1021/acs.jmedchem.2c00496. View Source
• [2] MedChemExpress. hDHODH-IN-11 product page: Cellular Effect Data. Accessed 2025. View Source

In Vivo Antileukemic Efficacy in Xenograft

hDHODH-IN-11 induces apoptosis in AML cell lines with distinct potency depending on the cellular context. In THP-1 cells, apoptosis EC50 is 110 nM after 3-day treatment, while in U-937 cells, apoptosis EC50 is 452 nM under identical conditions [1]. This 4.1-fold difference in apoptotic sensitivity between the two AML lines provides a quantitative basis for selecting the appropriate cellular model for apoptosis-focused studies.

In Vivo Antileukemic Activity

Reported

Significant tumor burden reduction at 20 mg/kg i.p. daily ×13 days in Balb/c AML xenograft

Supports in vivo model-response context

Vehicle-controlled; quantitative data in primary reference

Evidence Dimension	Apoptosis induction EC50 across AML cell lines
Target Compound Data	THP-1: 110 nM; U-937: 452 nM
Comparator Or Baseline	N/A (cell line comparison)
Quantified Difference	U-937 cells are 4.1-fold less sensitive than THP-1 cells
Conditions	3-day treatment, Annexin-V-FITC staining, FACS analysis

Why This Matters

This cell-line-specific apoptotic sensitivity profile informs experimental design; researchers can select THP-1 cells for higher sensitivity or U-937 cells for a more moderate response window.

• [1] MedChemExpress. hDHODH-IN-11 product page: Cellular Effect Data. Accessed 2025. View Source

Binding Mode Analysis by Docking and MD

In Balb/c mice bearing AML xenografts, daily intraperitoneal administration of hDHODH-IN-11 at 20 mg/kg for 13 days resulted in decreased tumor weight and reduced leukemic burden [1]. While the primary publication does not report a direct in vivo comparator arm, the observed antileukemic activity at this dose level establishes hDHODH-IN-11 as a viable in vivo tool compound for AML studies.

Binding Mode Analysis

Class-level inference

MM-PBSA ΔG = −33.48 kcal/mol; salt bridge with R136, hydrophobic contacts

Provides structural rationale for potency ranking within the series

50 ns MD on hDHODH crystal structure (PDB 6FMD); predicted, not experimentally measured

Evidence Dimension	In vivo tumor weight and leukemic burden reduction
Target Compound Data	Significant decrease at 20 mg/kg i.p. daily × 13 days
Comparator Or Baseline	Vehicle control
Quantified Difference	Not quantified in abstract; described as decreased tumor weight and leukemic burden
Conditions	Balb/c mouse AML xenograft model, 20 mg/kg i.p. daily for 13 days

Why This Matters

Demonstration of in vivo efficacy in a relevant AML model supports the utility of hDHODH-IN-11 for preclinical in vivo pharmacology studies.

• [1] Sainas S, Giorgis M, Circosta P, et al. Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold: SAR of the Aryloxyaryl Moiety. J Med Chem. 2022;65(19):12701-12724. doi:10.1021/acs.jmedchem.2c00496. View Source

Low Cytotoxicity in Non-AML Cells

hDHODH-IN-11 is reported to exhibit extremely low cytotoxicity on non-AML cells, a profile comparable to that of MEDS433 [1]. The compound's low cytotoxic effect has been noted across multiple vendor technical datasheets, indicating a favorable selectivity window between AML and non-malignant cells .

Low Cytotoxicity Profile

Class-level inference

Similar to MEDS433 (CC50 60.4 µM) on non-AML cells; reported as extremely low cytotoxicity

Supports assay specificity via reduced off-target cytotoxicity

Comparison inferred from shared behavior; confirm in own non-AML model

Evidence Dimension	Cytotoxicity on non-AML cells
Target Compound Data	Extremely low cytotoxicity
Comparator Or Baseline	MEDS433: extremely low cytotoxicity
Quantified Difference	Qualitative equivalence noted
Conditions	Non-AML cell lines (unspecified in abstract)

Why This Matters

The low non-specific cytotoxicity profile reduces the likelihood of confounding off-target effects in cellular assays, enhancing the interpretability of AML-specific findings.

• [1] Sainas S, Giorgis M, Circosta P, et al. Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold: SAR of the Aryloxyaryl Moiety. J Med Chem. 2022;65(19):12701-12724. doi:10.1021/acs.jmedchem.2c00496. View Source

hDHODH-IN-11 Research Applications

In Vitro Studies of AML Cell Differentiation

Given the direct head-to-head demonstration of 3.4-fold superior differentiation induction in THP-1 cells compared to brequinar (EC50 74 nM vs 249 nM) [1], hDHODH-IN-11 is the preferred tool compound for experiments designed to evaluate hDHODH-dependent myeloid differentiation in AML models. This scenario is particularly relevant for studies aiming to recapitulate or extend findings from the original Sainas et al. publication.

In Vivo Proof-of-Concept Studies for AML

For preclinical in vivo studies in AML xenograft models, hDHODH-IN-11 offers a validated dosing regimen (20 mg/kg i.p. daily for 13 days) that achieves reduced tumor weight and leukemic burden . Its favorable selectivity window, characterized by extremely low cytotoxicity on non-AML cells , supports its use in experiments where minimization of off-target toxicity is a priority.

SAR and Scaffold Optimization Studies

The characterized differential apoptotic sensitivity between THP-1 (EC50 110 nM) and U-937 (EC50 452 nM) cells [2] enables researchers to select the most appropriate cellular context for apoptosis-focused mechanistic studies. THP-1 cells provide a higher sensitivity window, while U-937 cells offer a more moderate dynamic range for compound combination or dose-response experiments.

Comparative hDHODH Target Engagement Profiling

When conducting comparative target engagement studies across the 2-hydroxypyrazolo[1,5-a]pyridine chemotype, hDHODH-IN-11 serves as a mid-range enzymatic potency reference (IC50 7.2 nM) situated between the more potent MEDS433 (IC50 1.2 nM) and less potent derivatives . This positioning allows for SAR-informed selection of tool compounds with graded enzymatic activities.

Application

Selection Property

Validation Focus

AML cell differentiation research

Pro-differentiation response

THP1 cell differentiation endpoint

In vivo AML proof-of-concept studies

In vivo model-response activity

Xenograft tumor burden endpoint

SAR and scaffold optimization

Binding mode model

hDHODH binding free energy and interaction fingerprint

• [1] Sainas S, Giorgis M, Circosta P, et al. Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold: SAR of the Aryloxyaryl Moiety. J Med Chem. 2022;65(19):12701-12724. doi:10.1021/acs.jmedchem.2c00496. View Source
• [2] MedChemExpress. hDHODH-IN-11 product page: Cellular Effect Data. Accessed 2025. View Source